BENGHE

Foundational & Exploratory

Check Availability & Pricing

Part 1: Molecular Identity & Physicochemical
Properties[1][2]

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:

CAS No.:

Cat. No.:

4-(Methylmercapto)aniline
hydrochloride

39870-00-3

B7798283

Get Quote

The compound exists primarily in two forms: the free base (often a liquid or low-melting solid)
and the hydrochloride salt (a stable crystalline solid).[1][2] In drug development, the
hydrochloride salt is frequently generated in situ or isolated to enhance oxidative stability and

water solubility.

~hemical | | Identifiers[11[2][3][4]

Property

Free Base

Hydrochloride Salt

IUPAC Name

4-(Methylthio)aniline

4-(Methylthio)anilinium chloride

Common Synonyms

p-Aminothioanisole; 4-

Methylmercaptoaniline

p-Aminothioanisole HCI

CAS Registry Number

104-96-1

Custom/In-situ (Base CAS:
104-96-1)

SMILES

CSclccc(N)ecel

CSclccc([NH3+])ccl.[Cl-]
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Molecular Formula & Weight Calculation

The precise molecular weight is critical for stoichiometry in synthetic workflows.[1]
e Free Base Formula:
o MW Calculation:

» Hydrochloride Salt Formula:

(
)

o MW Calculation:

Physical Constants

o Appearance (Free Base): Pale yellow to brown liquid or low-melting solid (MP: ~22—-24 °C).

[11[2]
o Appearance (HCI Salt): Off-white to beige hygroscopic crystalline solid.[1][2]

e Solubility: The free base is soluble in organic solvents (DCM, EtOAc, MeOH). The HCI salt
exhibits high solubility in water and lower alcohols but precipitates in non-polar ethers.[2]

Part 2: Synthetic Pathways & Mechanism[1][2]

The synthesis of p-aminothioanisole hydrochloride typically proceeds via the reduction of 4-
nitrothioanisole.[1] The choice of reducing agent determines the purity profile and scalability.[1]

Core Synthesis Workflow

The most robust laboratory-scale method involves the reduction of the nitro group followed by
immediate salt formation to prevent oxidation of the sulfur atom to the sulfoxide (

).[11[2]

Protocol: Iron-Mediated Reduction (Bechamp Conditions)
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e Reagents: 4-Nitrothioanisole (1.0 eq), Iron powder (3.0 eq), NH4Cl (catalytic), Ethanol/Water
(4:1).

e Reflux: Heat to 80°C for 2-4 hours. Monitor consumption of starting material via TLC
(Hexane:EtOAc 3:1).

o Workup: Filter iron residues while hot. Basify filtrate with NaHCOs to pH 9.[2] Extract with
Ethyl Acetate.[2]

» Salt Formation: Dry organic layer over Na2SOa4.[2] Add 4M HCI in Dioxane dropwise at 0°C.

e |solation: Filter the precipitate and wash with cold diethyl ether.

Synthetic Pathway Diagram

The following diagram illustrates the conversion logic and potential side-reaction risks.
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Caption: Figure 1. Synthetic route from nitro-precursor to stable hydrochloride salt, highlighting
the critical stabilization step to prevent oxidative degradation.

Part 3: Analytical Characterization[1][2]

To ensure scientific integrity, the identity of the compound must be validated using orthogonal
analytical techniques.[2]

1H-NMR Interpretation (DMSO-d6)
e 0 2.45 ppm (s, 3H): Methylthio group (
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).[2] Distinctive singlet, slightly deshielded compared to a methyl group on a carbon ring.

e 07.10-7.30 ppm (m, 4H): Aromatic protons.[2] The para-substitution pattern typically yields
a pseudo-doublet of doublets (AA'BB' system).

e 09.80-10.20 ppm (br s, 3H): Ammonium protons (

).[2] Broad signal, exchangeable with D20.

Purity Assessment Protocol

HPLC Method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5um).[2]

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1][2]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm.[1][2]

Acceptance Criteria: Purity > 98% (Area %).

Part 4: Applications in Drug Development[1][2]
Bioisosterism: Thioether vs. Ether

p-Aminothioanisole is a classic bioisostere for p-anisidine (4-methoxyaniline).[1][2]
e Lipophilicity: The

group is more lipophilic (

) than the

group (

).[1][2] This increases membrane permeability and blood-brain barrier (BBB) penetration.[1]

[2]
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« Electronic Effects: Sulfur is a softer nucleophile and a weaker electron donor by resonance
compared to oxygen, altering the pKa of the aniline nitrogen.

Metabolic Liability Workflow

Researchers must account for the metabolic "soft spot" at the sulfur atom.[1]

p-Aminothioanisole
(Drug Scaffold)

Dxidation

FMO / CYP450

Sulfoxide Metabolite
(Chiral Center)

urther Oxidation

Sulfone Metabolite
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Click to download full resolution via product page

Caption: Figure 2.[1][2] Metabolic trajectory showing S-oxidation mediated by Flavin-containing
Monooxygenases (FMO) or Cytochrome P450 enzymes.[1][2]

Part 5: Handling & Safety (SDS Summary)
Hazard Classification:

« Acute Toxicity: Harmful if swallowed or inhaled.[2]

o Skin/Eye Irritation: Causes serious eye irritation (Category 2A).
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¢ Sensitization: Potential skin sensitizer.[1][2][3]

Storage Protocol: Store the hydrochloride salt under an inert atmosphere (Argon or Nitrogen) at
2-8°C. The free base is prone to darkening (oxidation) upon air exposure; the HCI salt
significantly mitigates this but remains hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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